Cas no 63734-62-3 (3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid)

3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid structure
63734-62-3 structure
Product Name:3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid
CAS No:63734-62-3
MF:C14H8ClF3O3
MW:316.659733772278
MDL:MFCD01762544
CID:506174
PubChem ID:91685
Update Time:2025-04-19

3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid
    • 3-[2-CHLORO-4-(TRIFLUOROMETHYL)PHENOXY]- BENZOIC ACID
    • 3-[2-Chloro-4-(trifluoromethyl)phenoxy]benzoic acid
    • Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-
    • EINECS 264-433-9
    • 3-(2-chloro-4-(trifluoromethyl)phenoxy)-benzoic acid
    • 3-(2-CHLORO-4-TRIFLUOROMETHYLPHENOXY)BENZOIC ACID
    • IFR9214DL2
    • Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-
    • Benzoic acid, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-
    • AK135544
    • DTXSID4028121
    • SCHEMBL3791436
    • UNII-IFR9214DL2
    • NS00003938
    • W-104882
    • 3-((2-CHLORO-ALPHA,ALPHA,ALPHA-TRIFLUORO-4-TOLYL)OXY)BENZOIC ACID
    • DB-025123
    • 3-(2-chloro-4-trifluoromethylphenoxy)-benzoic acid
    • 63734-62-3
    • 3(2-chloro-4-trifluoromethylphenoxy)benzoic acid
    • 3(2-chloro-4-trifluoromethylphenoxy)-benzoic acid
    • AKOS015960893
    • F19916
    • C14H8ClF3O3
    • MFCD01762544
    • AC-12525
    • Q27280707
    • 3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoicacid
    • CS-0156880
    • DS-5087
    • DTXCID008121
    • 3-((2-CHLORO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-4-TOLYL)OXY)BENZOIC ACID
    • MDL: MFCD01762544
    • Inchi: 1S/C14H8ClF3O3/c15-11-7-9(14(16,17)18)4-5-12(11)21-10-3-1-2-8(6-10)13(19)20/h1-7H,(H,19,20)
    • InChI Key: ONKRUAQFUNKYAX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 316.01100
  • Monoisotopic Mass: 316.011406
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4411 (estimate)
  • Melting Point: No data available
  • Boiling Point: 374°C at 760 mmHg
  • Flash Point: 180.0±27.9 °C
  • Refractive Index: 1.55
  • PSA: 46.53000
  • LogP: 4.84930

3-(2-Chloro-4-(trifluoromethyl)phenoxy)benzoic acid Pricemore >>

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abcr
AB443157-250 mg
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€200.10 2022-03-24
abcr
AB443157-1 g
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